Cas no 98554-17-7 (Acetophenone, 3-amino-2,4-dichloro- (6CI))

Acetophenone, 3-amino-2,4-dichloro- (6CI) structure
98554-17-7 structure
Product Name:Acetophenone, 3-amino-2,4-dichloro- (6CI)
CAS No:98554-17-7
MF:C8H7Cl2NO
MW:204.053280115128
CID:801921
Update Time:2023-03-27

Acetophenone, 3-amino-2,4-dichloro- (6CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3-amino-4-chlorophenyl)-2-chloro-
    • Acetophenone, 3-amino-2,4-dichloro- (6CI)
    • 1-(3-amino-4-chloro-phenyl)-2-chloro-ethanone
    • Inchi: 1S/C8H7Cl2NO/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3H,4,11H2
    • InChI Key: SJFHGLRVJKQIQZ-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(Cl)C(N)=C1)CCl

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 5
  • Complexity: 1260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 5.1
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd